2-(4-Chlorophenoxy)-1-(3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-methylpropan-1-one

• IUPAC Name: 2-(4-chlorophenoxy)-1-[3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C21H26ClN3O3/c1-21(2,27-17-9-7-16(22)8-10-17)20(26)25-11-3-4-14(13-25)12-18-23-19(24-28-18)15-5-6-15/h7-10,14-15H,3-6,11-13H2,1-2H3
• InChI Key: AXERCJCNKIQVLX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N1CCCC(C1)CC2=NC(=NO2)C3CC3)OC4=CC=C(C=C4)Cl
• Molecular Formula: C21H26ClN3O3
• Molecular Weight: 403.9 g/mol

Description

2-(4-Chlorophenoxy)-1-(3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C21H26ClN3O3 and its molecular weight is 403.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

This compound has been explored in various synthesis studies. For instance, it's involved in the synthesis of 3-[5-(Morpholinomethyl/Piperidinomethyl/Pyrrolidinemethyl) -1,2,4-oxadiazol-3-yl]-4H-chromones. These syntheses contribute to the development of novel compounds with potential biological activities (Rao et al., 2014).

Biological Activities

Compounds similar to the one have shown varied biological activities. For example, certain oxadiazoles have been evaluated for their affinity to dopamine transporters and their ability to inhibit monoamine reuptake, which is significant in neuroscience and pharmacology (Petukhov et al., 2001).

Structural Analysis

Structural studies, such as those on dichloridobis[3-(4-methoxyphenyl)-2-methyl-5-(piperidin-1-yl)-2,3-dihydro-1,2,4-oxadiazole]platinum(II), provide insights into the molecular geometry and interactions of similar compounds. These studies are crucial for understanding the chemical behavior and potential applications of these compounds (Kritchenkov et al., 2013).

Antibacterial Studies

Research on derivatives of similar oxadiazoles has shown promising antibacterial properties. For instance, N-substituted derivatives have been screened against Gram-negative and Gram-positive bacteria, exhibiting moderate to significant activity (Khalid et al., 2016).

Potential Drug Candidates

Some 1,2,4-oxadiazole derivatives have been synthesized to evaluate their potential as drug candidates for diseases like Alzheimer’s, highlighting the therapeutic applications of these compounds (Rehman et al., 2018).

Antimicrobial Activity

Several compounds in this class have been synthesized and evaluated for their antimicrobial activity. Molecular modeling and docking studies have been conducted to understand their interaction with microbial proteins, providing a foundation for the development of new antimicrobial agents (Vankadari et al., 2013).